Cas no 65733-27-9 ((-)-cis-piperitol)

(-)-cis-piperitol structure

Product Name:(-)-cis-piperitol

CAS No:65733-27-9

Molecular Formula:C₁₀H₁₈O

Molecular Weight:154.249

CID:2079677

PubChem ID:11367127

(-)-cis-piperitol Properties

Names and Identifiers

- (-)-cis-piperitol
- (+/-)-piperitol
- (3R,4R)-m-Menth-1-en-3-ol
- (3S)-1-Methyl-4c-isopropyl-cyclohexen-(1)-ol-(3r)
- (3S)-cis-p-Menth-1-en-3-ol
- (3S,4R)-piperitol
- 1-Methyl-4-isopropyl-cyclohexen-(1)-ol-(3)
- cis-Piperitol
- cis-p-Menth-1-en-3-ol
- piperitol
- piperytenol
- p-menth-1-en-3-ol
- trans/cis-piperitol
- trans-piperitol
- (1s)-cis-6-isopropyl-3-methyl-cyclohex-2-enol
- UNII-Y5GY474804
- 2-Cyclohexen-1-ol, 3-methyl-6-(1-methylethyl)-, (1S-cis)-
- SCHEMBL1301000
- p-Menth-1-en-3-ol, cis-(-)-
- (1S,6R)-6-Isopropyl-3-methyl-cyclohex-2-en-1-ol
- cis-(-)-p-menth-1-en-3-ol
- Y5GY474804
- Q27294287
- NS00086384
- 65733-27-9
- 2-Cyclohexen-1-ol, 3-methyl-6-(1-methylethyl)-, (1S,6R)-
- +Expand
- InChIKey： HPOHAUWWDDPHRS-NXEZZACHSA-N
- Inchi： InChI=1S/C10H18O/c1-7(2)9-5-4-8(3)6-10(9)11/h6-7,9-11H,4-5H2,1-3H3/t9-,10-/m1/s1
- SMILES： CC1=CC(C(CC1)C(C)C)O

Computed Properties

Exact Mass: 154.135765193g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 154.135765193g/mol
Heavy Atom Count: 11
Complexity: 158
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.1
Topological Polar Surface Area: 20.2Å²

(-)-cis-piperitol Related Literature

1. An expedient approach to the total synthesis of (+)-5-epi-eudesm-4(15)-ene-1β,6β-diol

Gowrisankar Parthasarathy,Céline Besnard,E. Peter Kündig Chem. Commun. 2012 48 11241
2. A sterically encumbered photoredox catalyst enables the unified synthesis of the classical lignan family of natural products

Edwin Alfonzo,Aaron B. Beeler Chem. Sci. 2019 10 7746
3. In vitro and in silico studies of SARS-CoV-2 main protease Mpro inhibitors isolated from Helichrysum bracteatum

Gehad Abdel Wahab,Walaa S. Aboelmaaty,Mohamed Farid Lahloub,Amal Sallam RSC Adv. 2022 12 18412
4. Effects of four drying methods on Amomum villosum Lour. ‘Guiyan1’ volatile organic compounds analyzed via headspace solid phase microextraction and gas chromatography-mass spectrometry coupled with OPLS-DA

Xinghao Tu,Yijun Liu,Yao Yanli,Li Wenxiu,Luo Ping,Liqing Du,Junjun He,Lu Jian-neng RSC Adv. 2022 12 26485
5. Synthesis of piperitone-derived halogenated lactones and their effect on aphid probing, feeding, and settling behavior

Aleksandra Grudniewska,Katarzyna Dancewicz,Agata Bia?ońska,Zbigniew Ciunik,Beata Gabry?,Czes?aw Wawrzeńczyk RSC Adv. 2011 1 498
6. Recent advances in the synthesis of natural products containing the phloroglucinol motif

Yee Lin Phang,Song Liu,Changwu Zheng,Hongxi Xu Nat. Prod. Rep. 2022 39 1766
7. DES-based microwave hydrodistillation coupled with GC-MS for analysis of essential oil from black pepper (Piper nigrum) and white pepper

Guo-Wei Yu,Qiang Cheng,Jing Nie,Peng Wang,Xia-Jun Wang,Zu-Guang Li,Maw-Rong Lee Anal. Methods 2017 9 6777
8. A simple and reliable QSPR model for prediction of chromatography retention indices of volatile organic compounds in peppers

Shahin Ahmadi,Shahram Lotfi,Hamideh Hamzehali,Parvin Kumar RSC Adv. 2024 14 3186
9. Recent advances in research on lignans and neolignans

Rémy Bertrand Teponno,Souvik Kusari,Michael Spiteller Nat. Prod. Rep. 2016 33 1044
10. Recent applications of Cp2TiCl in natural product synthesis

Sara P. Morcillo,Delia Miguel,Araceli G. Campa?a,Luis álvarez de Cienfuegos,José Justicia,Juan M. Cuerva Org. Chem. Front. 2014 1 15

Related Categories

Natural Products and Extracts Plant Extracts Plant based Coespeletia timotensis

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